Cas no 1415566-24-3 ((R)-Methyl 2-(cyclopentyl(5-nitropyriMidin-4-yl)aMino)butanoate)

• Product Name: (R)-Methyl 2-(cyclopentyl(5-nitropyriMidin-4-yl)aMino)butanoate
• CAS No: 1415566-24-3
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• CID: 4595463
• Update Time: 2025-05-30

(R)-Methyl 2-(cyclopentyl(5-nitropyriMidin-4-yl)aMino)butanoate Chemical and Physical Properties

Names and Identifiers

• (R)-Methyl 2-(cyclopentyl(5-nitropyriMidin-4-yl)aMino)butanoate
• Butanoic acid, 2-[cyclopentyl(5-nitro-4-pyrimidinyl)amino]-, methyl ester, (2R)-

• Inchi： 1S/C14H20N4O4/c1-3-11(14(19)22-2)17(10-6-4-5-7-10)13-12(18(20)21)8-15-9-16-13/h8-11H,3-7H2,1-2H3/t11-/m1/s1
• InChI Key： JHLWSTQSIGSOHD-LLVKDONJSA-N
• SMILES： C(OC)(=O)[C@H](N(C1CCCC1)C1C([N+]([O-])=O)=CN=CN=1)CC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (R)-Methyl 2-(cyclopentyl(5-nitropyriMidin-4-yl)aMino)butanoate

(R)-Methyl 2-(cyclopentyl(5-nitropyrimidin-4-yl)amino)butanoate and Its Significance in Modern Chemical Biology

The compound with the CAS number 1415566-24-3, identified as (R)-Methyl 2-(cyclopentyl(5-nitropyrimidin-4-yl)amino)butanoate, represents a fascinating intersection of synthetic chemistry and pharmaceutical innovation. This molecule, characterized by its complex structural framework, has garnered significant attention in the field of chemical biology due to its potential applications in drug discovery and molecular recognition. The presence of a chiral center at the (R) configuration and the intricate substitution pattern involving a cyclopentyl group and a 5-nitropyrimidin-4-yl moiety contribute to its unique chemical properties and biological relevance.

In recent years, the development of novel heterocyclic compounds has been a cornerstone in the quest for effective therapeutic agents. The nitropyrimidine moiety, a key structural feature of this compound, is known for its ability to interact with biological targets in a highly specific manner. This has led to extensive research into its derivatives as potential scaffolds for small-molecule drugs. Specifically, the 5-nitropyrimidin-4-yl group has been implicated in various pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of this group into the molecular framework of (R)-Methyl 2-(cyclopentyl(5-nitropyrimidin-4-yl)amino)butanoate suggests that it may exhibit similar or even enhanced biological properties.

The cyclopentyl group, another critical component of this compound, contributes to its steric bulk and influences its solubility and metabolic stability. Such structural features are often engineered to optimize pharmacokinetic profiles, ensuring that the drug candidate reaches its target site efficiently and remains active for an appropriate duration. The combination of these elements makes (R)-Methyl 2-(cyclopentyl(5-nitropyrimidin-4-yl)amino)butanoate a promising candidate for further investigation in preclinical studies.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with remarkable accuracy before they are synthesized in the laboratory. Molecular docking studies have been particularly useful in understanding how (R)-Methyl 2-(cyclopentyl(5-nitropyrimidin-4-yl)amino)butanoate interacts with potential biological targets such as enzymes and receptors. These studies have hinted at its potential as an inhibitor of certain kinases and other enzymes implicated in cancer progression. Furthermore, the chiral nature of the molecule suggests that it may exhibit enantioselective interactions with biological targets, which could be exploited to enhance therapeutic efficacy while minimizing side effects.

The synthesis of this compound represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step process involves careful manipulation of functional groups and precise control over reaction conditions to achieve high yields and purity. Techniques such as asymmetric synthesis have been employed to ensure the retention of the desired chiral configuration at the stereogenic center. The success of these synthetic strategies underscores the importance of advanced methodologies in accessing complex molecules like (R)-Methyl 2-(cyclopentyl(5-nitropyrimidin-4-yl)amino)butanoate.

Ongoing research is focused on exploring the full therapeutic potential of this compound. Preclinical studies are being conducted to evaluate its efficacy and safety profile in various disease models. The nitropyrimidine scaffold offers a rich ground for structural modifications, allowing researchers to fine-tune its properties for specific applications. For instance, variations in substituents on the cyclopentyl ring or modifications to the nitropyrimidine moiety could lead to derivatives with enhanced potency or selectivity.

The integration of machine learning algorithms into drug discovery pipelines has also accelerated the identification of promising candidates like (R)-Methyl 2-(cyclopentyl(5-nitropyrimidin-4-yl)amino)butanoate. These algorithms can analyze vast datasets to predict molecular properties and identify patterns that might not be apparent through traditional experimental methods. This approach has led to novel insights into how different structural features contribute to biological activity, guiding researchers toward more efficient design strategies.

In conclusion, (R)-Methyl 2-(cyclopentyl(5-nitropyrimidin-4-yl)amino)butanoate (CAS no. 1415566-24-3) stands as a prime example of how interdisciplinary approaches can drive innovation in chemical biology. Its complex structure, characterized by key motifs such as the chiral center, cyclopentyl group, and nitropyrimidine moiety, positions it as a versatile tool for drug discovery. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing next-generation therapeutics.